Cas no 116735-66-1 (3-(2-ethoxyphenoxy)propan-1-amine)

• Product Name: 3-(2-ethoxyphenoxy)propan-1-amine
• CAS No: 116735-66-1
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 131355
• PubChem ID: 14025819
• Update Time: 2025-04-19

3-(2-ethoxyphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3-(2-ethoxyphenoxy)-
• 3-(2-ethoxyphenoxy)propan-1-amine
• 3-(o-Ethoxy-phenoxy)-propylamin
• ACMC-1BVDW
• AG-D-38270
• AGN-PC-00061B
• CTK4A9953
• 3-(2-Ethoxyphenoxy)propylamine
• AKOS000124134
• EN300-1839090
• 116735-66-1
• A1-03479
• 3-(2-ethoxyphenoxy)-1-propanamine
• 3-(2-Ethoxy-phenoxy)-propylamine
• 1-Propanamine, 3-(2-ethoxyphenoxy)-
• DTXSID50554528
• CS-0286750
• SCHEMBL17334590

• Inchi： 1S/C11H17NO2/c1-2-13-10-6-3-4-7-11(10)14-9-5-8-12/h3-4,6-7H,2,5,8-9,12H2,1H3
• InChI Key： ZBABTQBPJJKKRR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OCC)CCCN

Computed Properties

• Exact Mass: 195.12601
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48